Cas no 3144-54-5 (1-(2,4-Dihydroxyphenyl)-1-hexanone)

1-(2,4-Dihydroxyphenyl)-1-hexanone structure
3144-54-5 structure
Product Name:1-(2,4-Dihydroxyphenyl)-1-hexanone
CAS No:3144-54-5
MF:C12H16O3
MW:208.253643989563
CID:43858
PubChem ID:76596
Update Time:2025-04-18

1-(2,4-Dihydroxyphenyl)-1-hexanone Chemical and Physical Properties

Names and Identifiers

    • 1-(2,4-Dihydroxyphenyl)hexan-1-one
    • 2',4'-Dihydroxyhexanophenone
    • 3-(2-NITROETHIENYL)PYRIDINE
    • 4-Hexanoylresorcinol
    • 4-caproylresorcinol
    • CS-0297445
    • W-109868
    • 4ZA8TZ29E2
    • SR-01000025410-1
    • NSC-163332
    • SMR000365571
    • 1-(2,4-Dihydroxyphenyl)-1-hexanone
    • REGID_for_CID_76596
    • 1-Hexanone, 1-(2,4-dihydroxyphenyl)-
    • SCHEMBL1606859
    • AK-087/42718140
    • NSC 163332
    • DTXSID50871883
    • FT-0652474
    • A820859
    • CHEMBL1440045
    • 2',4'-DIHYDROXYCAPROPHENONE
    • NCGC00245996-01
    • 1-(2,4-Dihydroxyphenyl)-1-hexanone #
    • MLS000774909
    • 1-?(2,?4-?Dihydroxyphenyl)?-1-?hexanone
    • Z56758832
    • UNII-4ZA8TZ29E2
    • 4-n-hexanoylresorcinol
    • HMS2769M05
    • SR-01000025410
    • NSC163332
    • HEXYLRESORCINOL IMPURITY D [EP IMPURITY]
    • EINECS 221-555-7
    • 1-(1-adamantyl)ethylaminehydrochloride
    • HMS1578K14
    • Q27186696
    • AKOS001030228
    • 3144-54-5
    • NS00006278
    • CHEBI:108115
    • 221-555-7
    • HEXYLRESORCINOL IMPURITY D (EP IMPURITY)
    • DTXCID00819497
    • MDL： MFCD00002281
    • Inchi： 1S/C12H16O3/c1-2-3-4-5-11(14)10-7-6-9(13)8-12(10)15/h6-8,13,15H,2-5H2,1H3
    • InChI Key： SKUFHZAEFGZSQK-UHFFFAOYSA-N
    • SMILES： O=C(C1C=CC(=CC=1O)O)CCCCC

Computed Properties

  • Exact Mass: 208.11000
  • Monoisotopic Mass: 208.11
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 21
  • XLogP3: 3.4
  • Topological Polar Surface Area: 57.5A^2

Experimental Properties

  • Color/Form: solid
  • Density: 1.0989 (rough estimate)
  • Melting Point: 53-56 ºC
  • Boiling Point: 217 ºC (14 mmHg)
  • Flash Point: >110 ºC
  • Refractive Index: 1.5141 (estimate)
  • PSA: 57.53000
  • LogP: 2.86080
  • Solubility: Soluble in water

1-(2,4-Dihydroxyphenyl)-1-hexanone Security Information

  • WGK Germany：3
  • Hazard Category Code： R36/37/38
  • Safety Instruction： S26-S37/39
  • Hazardous Material Identification： Xi
  • Safety Term：S26;S37/39
  • Risk Phrases：R36/37/38
  • Storage Condition：Keep it tightly closed. Store in a cool, dry place.

1-(2,4-Dihydroxyphenyl)-1-hexanone Customs Data

  • HS CODE：2914501900
  • Customs Data：

    China Customs Code:

    2914501900

    Overview:

    2914501900 Other ketophenols.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    2914501900 other ketone-phenols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

1-(2,4-Dihydroxyphenyl)-1-hexanone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019122442-10g
1-(2,4-Dihydroxyphenyl)hexan-1-one
 3144-54-5 95%
10g
 $674.00 2023-09-02
TRC
D314450-25mg
1-​(2,​4-​Dihydroxyphenyl)​-1-​hexanone
 3144-54-5
25mg
 $155.00 2023-05-18
TRC
D314450-100mg
1-​(2,​4-​Dihydroxyphenyl)​-1-​hexanone
 3144-54-5
100mg
 $563.00 2023-05-18
TRC
D314450-250mg
1-​(2,​4-​Dihydroxyphenyl)​-1-​hexanone
 3144-54-5
250mg
 $ 100.00 2023-09-08
TRC
D314450-1g
1-​(2,​4-​Dihydroxyphenyl)​-1-​hexanone
 3144-54-5
1g
 $ 375.00 2023-09-08
TRC
D314450-2.5g
1-​(2,​4-​Dihydroxyphenyl)​-1-​hexanone
 3144-54-5
2.5g
 $ 800.00 2023-09-08
A2B Chem LLC
AI47315-250mg
1-Hexanone, 1-(2,4-dihydroxyphenyl)-
 3144-54-5
250mg
 $218.00 2024-04-20
A2B Chem LLC
AI47315-1g
1-Hexanone, 1-(2,4-dihydroxyphenyl)-
 3144-54-5
1g
 $480.00 2024-04-20
A2B Chem LLC
AI47315-2.5g
1-Hexanone, 1-(2,4-dihydroxyphenyl)-
 3144-54-5
2.5g
 $887.00 2024-04-20
Ambeed
A540448-5g
1-(2,4-Dihydroxyphenyl)hexan-1-one
 3144-54-5 95+%
5g
 $129.0 2024-04-20

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